Cas no 32713-05-6 (4-methyl-2,3-dihydrofuro[3,2-c][1,5]benzoxazepine)

4-methyl-2,3-dihydrofuro[3,2-c][1,5]benzoxazepine structure
32713-05-6 structure
Product Name:4-methyl-2,3-dihydrofuro[3,2-c][1,5]benzoxazepine
CAS No:32713-05-6
MF:C12H11NO2
MW:201.221243143082
CID:882762
PubChem ID:276697
Update Time:2025-04-19

4-methyl-2,3-dihydrofuro[3,2-c][1,5]benzoxazepine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2,3-dihydrofuro[3,2-c][1,5]benzoxazepine
    • 4-Methyl-2,3-dihydro-benzo<b>-furo<2,3-e>-1,4-oxazepin
    • Inchi: 1S/C12H11NO2/c1-8-9-6-7-14-12(9)13-10-4-2-3-5-11(10)15-8/h2-5H,6-7H2,1H3
    • InChI Key: YPBUTSAQUWDGFV-UHFFFAOYSA-N
    • SMILES: O1C2C(=C(C)OC3C=CC=CC=3N=2)CC1

Computed Properties

  • Exact Mass: 201.07900
  • Monoisotopic Mass: 201.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30.8Ų

Experimental Properties

  • PSA: 30.82000
  • LogP: 2.23890
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